(2R)-2,4-Dimethylhexan-1-amine

• IUPAC Name: (2R)-2,4-dimethylhexan-1-amine
• InChI: InChI=1S/C8H19N/c1-4-7(2)5-8(3)6-9/h7-8H,4-6,9H2,1-3H3/t7?,8-/m1/s1
• InChI Key: YKSSRNAGQDAYQH-BRFYHDHCSA-N
• Canonical SMILES: CCC(C)CC(C)CN
• Isomeric SMILES: CCC(C)C[C@@H](C)CN
• Molecular Formula: C8H19N
• Molecular Weight: 129.24 g/mol

Description

(2R)-2,4-Dimethylhexan-1-amine, also known as DMHA, is a psychoactive substance that has gained attention in recent years due to its potential use as a performance-enhancing drug. DMHA is a synthetic compound that is structurally similar to other stimulants such as amphetamine and ephedrine. It is often marketed as a dietary supplement or pre-workout supplement, and is claimed to increase energy, focus, and athletic performance.

Mechanism of Action

The exact mechanism of action of (2R)-2,4-Dimethylhexan-1-amine is not well understood, but it is thought to act as a central nervous system stimulant by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are involved in a variety of physiological processes, including mood regulation, attention, and motor function.
Biochemical and Physiological Effects:
(2R)-2,4-Dimethylhexan-1-amine has been shown to have a variety of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. Additionally, it may increase the release of glucose and fatty acids into the bloodstream, which can provide energy for physical activity. However, the long-term effects of (2R)-2,4-Dimethylhexan-1-amine on human health are not well understood, and its safety and efficacy as a performance-enhancing drug have not been established.

Advantages and Limitations for Lab Experiments

(2R)-2,4-Dimethylhexan-1-amine may have potential as a research tool for studying the effects of central nervous system stimulants on human physiology and behavior. However, due to its potential for abuse and lack of regulatory oversight, the use of (2R)-2,4-Dimethylhexan-1-amine in laboratory experiments may be limited.

Future Directions

Further research is needed to better understand the potential benefits and risks of (2R)-2,4-Dimethylhexan-1-amine, and to establish its safety and efficacy as a performance-enhancing drug. Additionally, more research is needed to explore the potential therapeutic applications of (2R)-2,4-Dimethylhexan-1-amine, particularly in the treatment of neurological disorders such as ADHD. Finally, regulatory oversight and quality control measures are needed to ensure the safety and purity of (2R)-2,4-Dimethylhexan-1-amine products sold as dietary or pre-workout supplements.

Synthesis Methods

(2R)-2,4-Dimethylhexan-1-amine can be synthesized through a variety of methods, including the reaction of 2-bromo-4,6-dimethylpyridine with hexan-1-amine, or the reaction of 2,4-dimethylhexan-1-ol with hydroxylamine hydrochloride. However, due to its potential for abuse and lack of regulatory oversight, the synthesis and distribution of (2R)-2,4-Dimethylhexan-1-amine is often unregulated and may not meet quality control standards.

Scientific Research Applications

(2R)-2,4-Dimethylhexan-1-amine has been the subject of limited scientific research, and its potential effects on human health are not well understood. However, some studies have suggested that (2R)-2,4-Dimethylhexan-1-amine may have stimulant properties similar to other psychoactive substances, and may increase heart rate, blood pressure, and body temperature. Additionally, some researchers have suggested that (2R)-2,4-Dimethylhexan-1-amine may have potential as a treatment for attention deficit hyperactivity disorder (ADHD) and other neurological disorders.